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Introduction

Tantalum-180 (18°Ta) is a unique, naturally occurring primordial nuclide, notable for its
existence as a metastable isomer (18°™Ta) with an exceptionally long half-life, making it the
rarest primordial isotope in the solar system.[1] Its extremely low natural abundance of
approximately 0.012% and the challenging nature of its radioactive decay present a significant
metrological challenge for its detection and quantification.[1] Low-level gamma spectroscopy is
a primary technique for the non-destructive assay of 18°Ta in various matrices, particularly in
geological and cosmochemical studies. This document provides detailed application notes and
protocols for the application of low-level gamma spectroscopy for the measurement of 18°Ta.

Principle of Detection

The detection of 189Ta via gamma spectroscopy relies on identifying the characteristic gamma
rays emitted during its radioactive decay. The decay of the metastable state of 18°Ta (18°™MTa) is
predicted to occur via two primary modes: beta decay to 18°W and electron capture to 18°Hf.
These decay paths are expected to be accompanied by the emission of gamma rays at specific
energies. Due to the extremely low decay rate, detecting these gamma rays requires highly
sensitive instrumentation and optimized experimental conditions to minimize background
radiation. A potential gamma-ray peak associated with the beta-decay of 18°™Ta has been
observed at 350.4 keV.[1]
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Quantitative Data

The primary quantitative data available for 18°Ta relevant to its detection by low-level gamma
spectroscopy are its natural isotopic abundance and the energy of a potential gamma-ray

emission.
Parameter Value Reference
Natural Isotopic Abundance 0.012% [1]

Potential Gamma-Ray Energy
350.4 keV [1]
(from B-decay)

Experimental Protocols
Sample Preparation for Geological Samples (e.g.,
Tantalum Ores)

A detailed protocol for preparing geological samples for low-level gamma spectroscopy is
crucial for obtaining accurate and reproducible results.

Objective: To prepare a homogeneous and well-characterized solid sample from a raw
geological material for gamma spectrometric analysis.

Materials:

Raw geological sample (e.g., tantalite ore)

Jaw crusher

Disc mill or ball mill

Sieves (e.g., 200 mesh)

Drying oven

Analytical balance
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o Sample containers (e.g., Marinelli beakers or cylindrical containers of known geometry)
e Deionized water
Procedure:
o Sample Collection and Initial Processing:
o Obtain a representative sample of the geological material.
o Clean the sample surface to remove any contaminants.
o Break down large rocks into smaller pieces using a jaw crusher.
e Grinding and Homogenization:
o Grind the crushed sample into a fine powder using a disc mill or ball mill.

o Sieve the powdered sample to a uniform particle size (e.g., passing through a 200-mesh
sieve) to ensure homogeneity.

o Thoroughly mix the sieved powder to ensure a representative subsample can be taken.
e Drying:

o Dry the homogenized powder in an oven at a controlled temperature (e.g., 105°C) until a
constant weight is achieved to remove moisture.

o Sample Encapsulation:
o Accurately weigh a specific amount of the dried, homogenized powder.

o Transfer the weighed powder into a calibrated sample container of a fixed geometry that is
compatible with the detector setup.

o Seal the container hermetically to prevent any loss of sample or contamination.

e Secular Equilibrium:
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o If the sample contains uranium or thorium series radionuclides, it is essential to store the
sealed sample for a period of at least three weeks to allow for the establishment of secular
equilibrium between the parent nuclides and their short-lived decay products.

Low-Level Gamma Spectroscopy Measurement

Objective: To acquire a low-background gamma-ray spectrum of the prepared sample to
identify and quantify the presence of 18Ta.

Instrumentation:
o High-Purity Germanium (HPGe) detector with high efficiency and excellent energy resolution.

o Low-background lead shielding (typically 10-15 cm thick) to reduce ambient gamma
radiation.

« Inner lining of the shield with materials of progressively lower atomic number (e.g., tin and
copper) to absorb X-rays produced in the lead.

 Active shielding, such as a cosmic veto system (e.g., plastic scintillators), to reduce the
background from cosmic-ray muons.

e Multichannel Analyzer (MCA) and associated electronics for signal processing and data
acquisition.

e Cryocooling system for the HPGe detector (liquid nitrogen or electric cryocooler).
Procedure:
o System Calibration:

o Energy Calibration: Use standard radioactive sources with well-known gamma-ray
energies (e.g., 133Ba, °°Co, 1°2Eu) to establish a precise relationship between the channel
number of the MCA and the gamma-ray energy.

o Efficiency Calibration: Use a calibrated multi-nuclide standard source with the same
geometry as the sample to determine the detector's efficiency as a function of energy.
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e Background Measurement:

o Place an empty, sealed sample container identical to the one used for the sample in the
detector shield.

o Acquire a background spectrum for a long counting time (e.g., several days to weeks) to
accurately characterize the environmental background radiation.

e Sample Measurement:

o Place the prepared and sealed sample in the detector shield in the same geometry as the

calibration and background measurements.

o Acquire the gamma-ray spectrum of the sample for an extended period (e.g., several
weeks to months) to achieve sufficient statistical significance for the potential low-intensity
peaks from 18°Ta,

e Data Analysis:

[¢]

Subtract the normalized background spectrum from the sample spectrum.

Analyze the resulting net spectrum for the presence of the characteristic gamma-ray peak
of 189Ta at 350.4 keV.[1]

[e]

[¢]

If the peak is identified, determine its net area.

Calculate the activity of 189Ta in the sample using the net peak area, the detector efficiency

[e]

at that energy, the gamma-ray emission intensity, the sample mass, and the counting time.

Visualizations
Experimental Workflow for 8°Ta Measurement
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Caption: Workflow for the measurement of 18°Ta using low-level gamma spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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